5-ethyl-N-(1-ethylpiperidin-4-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide

• Molecular Formula: C18H28N2OS
• Molecular Weight: 320.5 g/mol
• IUPAC Name: 5-ethyl-N-(1-ethylpiperidin-4-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C18H28N2OS/c1-3-13-5-6-16-14(11-13)12-17(22-16)18(21)19-15-7-9-20(4-2)10-8-15/h12-13,15H,3-11H2,1-2H3,(H,19,21)
• InChI Key: JJSWCYYRVPCFAF-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2=C(C1)C=C(S2)C(=O)NC3CCN(CC3)CC

Description

5-ethyl-N-(1-ethylpiperidin-4-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide is a complex organic compound that belongs to the class of benzothiophenes Benzothiophenes are heterocyclic compounds containing a benzene ring fused to a thiophene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-ethyl-N-(1-ethylpiperidin-4-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes:

Formation of the Benzothiophene Core: The benzothiophene core can be synthesized through a cyclization reaction involving a suitable thiophene derivative and a benzene derivative under acidic or basic conditions.

Introduction of the Piperidine Ring: The piperidine ring can be introduced through a nucleophilic substitution reaction, where a piperidine derivative reacts with an appropriate electrophile on the benzothiophene core.

Ethylation: The ethyl groups can be introduced through alkylation reactions using ethyl halides in the presence of a base.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalysts, optimized reaction conditions, and continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom in the thiophene ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the carbonyl group in the carboxamide moiety, potentially converting it to an amine.

Substitution: The compound can participate in substitution reactions, especially at the piperidine ring, where nucleophiles can replace hydrogen atoms.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles like amines or alkoxides can be used in substitution reactions under basic conditions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may serve as a probe to study biological processes involving benzothiophenes.

Industry: It can be used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of this compound depends on its interaction with specific molecular targets. For instance, if used in a biological context, it may bind to receptors or enzymes, modulating their activity. The piperidine ring and the benzothiophene core can interact with different binding sites, influencing the compound’s overall effect.

Comparison with Similar Compounds

Similar Compounds

Benzothiophene Derivatives: Compounds like 2-phenylbenzothiophene and 3-methylbenzothiophene share the benzothiophene core but differ in their substituents.

Piperidine Derivatives: Compounds such as 1-ethylpiperidine and 4-methylpiperidine have similar piperidine rings but lack the benzothiophene core.